Cas no 670257-89-3 (Pepluanin A)

• Product Name: Pepluanin A
• CAS No: 670257-89-3
• Molecular Formula: C₄₃H₅₁NO₁₅
• Molecular Weight: 821.862754106522
• CID: 837291
• PubChem ID: 131857265

Pepluanin A Properties

Names and Identifiers

• Pepluanin A
• [(1R,2R,3aR,4S,5S,6Z,9S,10S,11S,13R,13aS)-2,4,10,11,13-pentaacetyloxy-1-benzoyloxy-3a-hydroxy-2,5,8,8-tetramethyl-12-methylidene-3,4,5,9,10,11,13,13a-octahydro-1H-cyclopenta[12]annulen-9-yl] pyridine-3-carboxylate
• CID 131857265
• 670257-89-3
• DA-66577

• InChIKey： SHDZRELSKRRBMR-CVXWSXDLSA-N
• Inchi： InChI=1S/C43H51NO15/c1-23-18-19-41(8,9)38(58-40(51)31-17-14-20-44-21-31)35(55-27(5)47)34(54-26(4)46)24(2)33(53-25(3)45)32-37(57-39(50)30-15-12-11-13-16-30)42(10,59-29(7)49)22-43(32,52)36(23)56-28(6)48/h11-21,23,32-38,52H,2,22H2,1,3-10H3/b19-18-/t23-,32-,33-,34-,35+,36-,37+,38+,42+,43+/m0/s1
• SMILES： C[C@H]1/C=C\C([C@@H]([C@@H]([C@H](C(=C)[C@@H]([C@H]2[C@H]([C@](C[C@@]2([C@H]1OC(=O)C)O)(C)OC(=O)C)OC(=O)c3ccccc3)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)c4cccnc4)(C)C

Computed Properties

• Exact Mass: 821.32586992g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 16
• Monoisotopic Mass: 821.32586992g/mol
• Heavy Atom Count: 59
• Complexity: 1650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 217Ų

Experimental Properties

• LogP: 4.42050
• PSA: 217.22000
• Boiling Point: 783.3±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 427.5±32.9 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids